Cas no 61135-79-3 (1,2,4,5-Benzenetetracarbonitrile, compd. with methylbenzene (2:1))

1,2,4,5-Benzenetetracarbonitrile, compd. with methylbenzene (2:1) structure
61135-79-3 structure
Product Name:1,2,4,5-Benzenetetracarbonitrile, compd. with methylbenzene (2:1)
CAS No:61135-79-3
MF:C27H12N8
MW:448.437783241272
CID:491035
PubChem ID:71399098
Update Time:2025-04-19

1,2,4,5-Benzenetetracarbonitrile, compd. with methylbenzene (2:1) Chemical and Physical Properties

Names and Identifiers

    • 1,2,4,5-Benzenetetracarbonitrile, compd. with methylbenzene (2:1)
    • benzene-1,2,4,5-tetracarbonitrile,toluene
    • Benzene-1,2,4,5-tetracarbonitrile--toluene (2/1)
    • 61135-79-3
    • DTXSID60820483
    • Inchi: 1S/2C10H2N4.C7H8/c2*11-3-7-1-8(4-12)10(6-14)2-9(7)5-13;1-7-5-3-2-4-6-7/h2*1-2H;2-6H,1H3
    • InChI Key: XUJCSFNSWYAABW-UHFFFAOYSA-N
    • SMILES: N#CC1C=C(C#N)C(C#N)=CC=1C#N.N#CC1C=C(C#N)C(C#N)=CC=1C#N.C1(C)C=CC=CC=1

Computed Properties

  • Exact Mass: 448.11876
  • Monoisotopic Mass: 448.11849242g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 0
  • Complexity: 374
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 190Ų

Experimental Properties

  • PSA: 190.32
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